γ-Lindane-13C6

• Molecular Formula: ¹³C₆H₆Cl₆
• Molecular Weight: 296.79
• Synonyms: (1α,2α,3β,4α,5α,6β)-1,2,3,4,5,6-Hexachlorocyclohexane-13C6; 1,2,3,4,5,6-Hexachlorocyclohexane-13C6; 666-13C6; Aalindan-13C6; Aficide-13C6; Agrocide-13C6; Agrocide III-13C6; Agrocide WP-13C6; Ameisenmittel Merck-13C6; Aparasin-13C6; Aphtiria-13C6; Ap

Description

γ-Lindane-13C6, a uniformly carbon-13 labeled isotopologue of the organochlorine pesticide lindane, serves as a critical internal standard in environmental and analytical research. Its primary application is for the precise quantification and tracing of lindane and its metabolites in complex matrices using advanced techniques like gas chromatography-mass spectrometry (GC-MS). This stable isotope-labeled standard is indispensable for studying the environmental fate and biodegradation pathways of hexachlorocyclohexanes (HCHs). Research has demonstrated its use in tracing the biotransformation of γ-HCH in anaerobic digestion systems, where it is dechlorinated to metabolites like chlorobenzene and benzene, and ultimately mineralized to CO2 and methane . Furthermore, this compound is an essential tool for probing the insecticidal mechanism of action of lindane, which involves the disruption of GABAergic neurotransmission by blocking GABA-A receptor-gated chloride channels in the nervous system . By providing a distinct mass signature for accurate quantification, this compound enables researchers to investigate the persistent nature and toxicological impact of this banned but environmentally persistent pollutant, facilitating high-quality research in environmental remediation and ecotoxicology.

Synthesis and Isotopic Labeling Methodologies of γ Lindane 13c6

Advanced Synthetic Routes for Carbon-13 Enrichment of Hexachlorocyclohexane (B11772) Isomers

The industrial production of hexachlorocyclohexane isomers is achieved through the photochlorination of benzene (B151609). byjus.com The synthesis of γ-Lindane-13C6 adapts this established industrial process by utilizing a fully carbon-13 labeled precursor.

The foundational step is the free-radical addition reaction of chlorine (Cl₂) with benzene that has been uniformly labeled with carbon-13 (¹³C₆-benzene). This reaction is conducted under specific conditions, typically involving exposure to sunlight or ultraviolet (UV) light, in the absence of substitution catalysts and oxygen. byjus.com

Reaction: ¹³C₆H₆ + 3Cl₂ --(UV light)--> ¹³C₆H₆Cl₆

This process does not yield a single product but rather a technical mixture of several stereoisomers of hexachlorocyclohexane. The primary isomers found in this mixture include:

α-HCH (alpha-hexachlorocyclohexane)

β-HCH (beta-hexachlorocyclohexane)

γ-HCH (gamma-hexachlorocyclohexane)

δ-HCH (delta-hexachlorocyclohexane)

ε-HCH (epsilon-hexachlorocyclohexane)

The composition of the resulting isomeric mixture can be influenced by reaction parameters such as temperature and pressure. While only the γ-isomer possesses significant insecticidal properties, the synthesis invariably produces other isomers, such as α-1,2,3,4,5,6-Hexachlorocyclohexane-13C6, as by-products. theclinivex.com

Following the chlorination reaction, the critical step is the isolation and purification of the desired γ-isomer from the complex mixture. This is typically achieved through physical separation methods. Fractional distillation can be employed to separate the isomers based on their differing boiling points. Another common method involves treating the reaction mixture with solvents like methanol (B129727) or acetic acid; the α and β isomers are more soluble in these solvents, allowing the less soluble γ-isomer to be separated via crystallization. byjus.com Further purification steps may be employed to achieve the high isomeric purity required for its use as an analytical standard.

Analytical Characterization of Isotopic Purity and Distribution in this compound Preparations

The utility of this compound as an internal standard is contingent upon its high isotopic and isomeric purity. Analytical characterization is therefore a critical component of its production. The primary goal is to verify the successful incorporation of the ¹³C atoms and to quantify any residual unlabeled (¹²C) compound. Commercially available standards typically report an isotopic purity of 99 atom % ¹³C.

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the cornerstone technique for this characterization. More specifically, Gas Chromatography-Isotope Ratio Mass Spectrometry (GC-IRMS) is used for precise isotope ratio measurements. nih.govdiva-portal.org This method allows for the separation of the different HCH isomers and their subsequent analysis by the mass spectrometer, which distinguishes between the ¹³C-labeled and unlabeled compounds based on their mass-to-charge ratio.

The table below summarizes key properties of this compound from analytical data.

Property	Value	Reference
Molecular Formula	¹³C₆H₆Cl₆	theclinivex.com
Molecular Weight	~296.79 g/mol to 302.82 g/mol	isotope.com
Mass Shift from Unlabeled	M+6
Isotopic Purity	≥99 atom % ¹³C
Chemical Purity	≥98%	isotope.comisotope.com

Compound-Specific Isotope Analysis (CSIA) is a powerful application that utilizes these analytical techniques. CSIA measures the stable isotope ratios (e.g., ¹³C/¹²C) of individual compounds within a sample. weebly.commdpi.com These ratios are expressed in delta notation (δ¹³C) in parts per thousand (‰). This analysis is crucial not only for verifying the isotopic enrichment of the synthesized standard but also for its application in environmental studies to track sources and degradation of HCH isomers. nih.govweebly.com Different production batches or manufacturers of technical HCH can have distinct δ¹³C "fingerprints" based on the benzene feedstock used. weebly.com

The following table presents example research data on the carbon isotope ratios of different HCH isomers, illustrating the type of information generated through CSIA.

HCH Isomer	Sample Source	δ¹³C Value (‰)	Reference
α-HCH	Pesticide 666	-26.1	weebly.com
α-HCH	Pesticide BHC-K503	-27.0	weebly.com
α-HCH	Pure Sample P25	-28.5	researchgate.net
β-HCH	Pure Sample (Sigma Aldrich)	-25.1	researchgate.net
β-HCH	GC-IRMS Measurement	-25.69 ± 0.05	mdpi.com
γ-HCH	GC-IRMS Measurement	-27.68 ± 0.03	mdpi.com
δ-HCH	GC-IRMS Measurement	-26.74 ± 0.03	mdpi.com

Methodological Advancements in Stable Isotope Labeling Techniques for Organochlorine Compounds

The synthesis and use of compounds like this compound are part of a broader evolution in the application of stable isotope labeling to environmental science and analytical chemistry. Stable isotopes such as ¹³C, ¹⁵N, and ²H serve as powerful tracers, offering insights into the environmental fate, transport, and transformation of organic pollutants like organochlorine pesticides. symeres.com

A significant methodological advancement is the widespread adoption of Compound-Specific Isotope Analysis (CSIA). rsc.orgmdpi.com CSIA has become a state-of-the-art technique for monitoring biodegradation and chemical degradation of contaminants directly in the environment. researchgate.net The principle behind CSIA is that during a chemical or biological reaction, molecules containing lighter isotopes (e.g., ¹²C) tend to react slightly faster than those with heavier isotopes (e.g., ¹³C). This phenomenon, known as the kinetic isotope effect, leads to a measurable enrichment of the heavier isotope in the remaining pool of the contaminant, which can be used to quantify the extent of degradation. rsc.org

The analytical instrumentation for CSIA has also advanced. While early methods relied on offline sample preparation and dual-inlet isotope ratio mass spectrometry (DI-IRMS), modern techniques utilize online systems where a gas chromatograph is directly coupled to an IRMS (GC-IRMS). mdpi.commagtech.com.cn This on-line approach simplifies the procedure, reduces the chance for contamination, and improves method sensitivity, which is crucial for analyzing trace levels of contaminants in environmental samples. magtech.com.cn

Further advancements include the use of multi-element isotope analysis. By analyzing the stable isotope ratios of multiple elements within the same molecule (e.g., carbon, hydrogen, and chlorine in HCH), researchers can gain more detailed and robust information to differentiate between pollutant sources and distinguish between different degradation pathways. researchgate.net Another sophisticated technique is Stable Isotope Probing (SIP), which involves introducing a heavily labeled substrate into an environmental sample. By tracing the incorporation of the heavy isotope into microbial biomass (like DNA, RNA, or proteins), SIP can identify the specific microorganisms responsible for the degradation of a pollutant. researchgate.net

Environmental Fate and Transport Mechanisms of γ Lindane: Insights from Isotopic Tracer Studies

Mechanistic Investigations of Abiotic Transformation Pathways in Environmental Matrices

The degradation of γ-lindane in the environment can occur through various non-biological processes. Isotopic tracers like γ-Lindane-13C6 are crucial for accurately tracking the decline of the parent compound and identifying degradation products, thereby clarifying reaction kinetics and pathways.

Photolytic Degradation Processes of Lindane

While γ-lindane does not possess a photoreactive center that leads to rapid breakdown in sunlight, photolysis can contribute to its degradation. epa.gov This process is often slow under natural light conditions but can be significantly enhanced in the presence of other substances that initiate or accelerate the reaction. Studies on advanced oxidation processes (AOPs) demonstrate that lindane can be completely removed when subjected to treatments combining activating agents and light. For instance, research has shown that the use of persulfate activated by ferrioxalate (B100866) under simulated solar light can lead to the complete degradation of lindane. conicet.gov.ar In such experiments, this compound is ideally used as an internal standard for quantification via isotope dilution mass spectrometry, ensuring accurate measurement of the degradation rate of the unlabeled contaminant. The process involves the generation of highly reactive radicals that attack the lindane molecule, leading to its eventual mineralization. conicet.gov.ar

Hydrolytic and Chemical Degradation Pathways in Aquatic Systems

Hydrolysis is a key abiotic degradation pathway for lindane in water, though its rate is highly dependent on the pH of the system. In acidic or neutral waters, lindane is relatively stable and does not hydrolyze to a significant extent. epa.gov However, under basic (alkaline) conditions, hydrolysis can become a significant degradation route. epa.gov The process involves the nucleophilic substitution of chlorine atoms with hydroxyl groups.

Isotopically labeled this compound is essential for studying the kinetics of these pH-dependent reactions. By spiking water samples with a known concentration of the labeled compound, researchers can accurately quantify the disappearance of the parent molecule over time, even at very low concentrations. Furthermore, compound-specific isotope analysis (CSIA) can provide deep mechanistic insights. While not widely reported for lindane hydrolysis specifically, such studies on other compounds have shown that the measurement of kinetic isotope effects (KIEs) can help determine the reaction's transition state and confirm the bond-cleavage steps involved in the degradation pathway. nih.govfz-juelich.de

Mechanochemical Degradation Processes of Lindane in Contaminated Solids

Mechanochemical degradation is an innovative remediation technique for soils and solid wastes contaminated with persistent organic pollutants like lindane. This process involves the use of high-energy ball milling to induce chemical reactions through mechanical force. Studies have demonstrated that milling lindane-contaminated soil with an additive such as calcium oxide (CaO) can effectively destroy the pesticide. nih.gov The degradation is primarily driven by free electrons produced through the mechanical activation of the additive and the alkaline conditions created by the formation of calcium hydroxide (B78521) (Ca(OH)₂). nih.gov The primary degradation pathways identified include dehydrochlorination and dechlorination, ultimately forming products such as monochlorobenzene and carbon substances. nih.gov The use of this compound as a surrogate spike in these experiments allows for a precise assessment of the destruction efficiency of the mechanochemical process.

Dynamics of Environmental Partitioning and Inter-compartmental Transfer of γ-Lindane

The movement of γ-lindane between air, water, soil, and sediment is a key determinant of its environmental fate and potential for long-range transport. Isotopic tracers are fundamental to quantifying these partitioning and transport dynamics.

Sorption-Desorption Kinetics in Soil and Sediment Environments

The extent to which γ-lindane binds to soil and sediment particles governs its mobility and bioavailability. This partitioning behavior is quantified by the organic carbon-water (B12546825) partition coefficient (Koc). Studies using 14C-labeled lindane have determined its sorption and desorption characteristics in various soils and sediments. tandfonline.com The average Koc value for lindane is reported to be around 1080.9, indicating moderate sorption potential. epa.gov

Research has shown that sorption is a rapid process, with lindane quickly binding to soil and sediment particles. tandfonline.comnih.gov Desorption, however, can be slower, a phenomenon known as hysteresis, which leads to a portion of the lindane being more resistant to release back into the water phase. tandfonline.com The use of carbon-labeled lindane (both 14C and 13C) is critical in these batch equilibrium studies to accurately measure the concentration of the chemical in both the solid and aqueous phases. tandfonline.comusda.gov

Table 1. Sorption and desorption coefficients (log K_OC) for HCH isomers in soil and sediment, indicating the partitioning behavior between solid and water phases. Data from a study using ¹⁴C-labeled isomers, which provides a model for how this compound would be used for quantification. tandfonline.com

Volatilization and Atmospheric Transport Mechanisms of Hexachlorocyclohexanes

Due to its moderate volatility, γ-lindane can be released from soil and water surfaces into the atmosphere, where it is subject to long-range transport. epa.govherts.ac.uk This process allows the pesticide to reach remote regions like the Arctic, far from its original sources. lindane.org Isotopic tracer studies are exceptionally well-suited for tracking such atmospheric transport. Field experiments using mixtures of stable isotope-labeled (including 13C) and unlabeled compounds have been conducted to examine their transport and air-earth exchange rates. nih.gov

These studies have shown that while significant isotope fractionation can occur with deuterated (D-labeled) compounds during air-water gas exchange, the fractionation of 13C6-labeled compounds is much lower. nih.gov This property makes this compound an excellent conservative tracer for tracking the physical transport of the pollutant mass in the environment. fz-juelich.denih.gov By analyzing the isotopic composition of HCHs in air samples from different locations, scientists can distinguish between different sources and understand the extent of degradation during transport. researchgate.net

Table 2. Measured concentrations of γ-HCH (Lindane) in the lower atmosphere and surface seawater, illustrating its global distribution. researchgate.net Isotopic tracers like this compound are used to study the transport and fate processes that lead to these distributions.

Leaching Potential and Subsurface Migration Dynamics in Contaminated Aquifers

The potential for γ-lindane to leach from contaminated soils and migrate into underlying aquifers is a critical factor in assessing its environmental risk. unl.edu This process is governed by the compound's physicochemical properties and the hydrogeological characteristics of the subsurface environment. While γ-lindane is considered to have low water solubility, its persistence allows for gradual leaching over extended periods, leading to the formation of contaminant plumes in groundwater. unl.eduwsu.edu

Isotopic tracer studies are invaluable for quantifying these transport dynamics. While this compound is primarily used as an internal standard for analytical quantification, the principles of its use extend to tracing environmental pathways. Studies utilizing radiolabeled lindane, such as ¹⁴C-lindane, offer direct analogues for understanding how this compound would behave as a tracer in transport experiments. nih.gov

Column leaching experiments, which simulate the movement of contaminants through soil profiles, have demonstrated that lindane's mobility is highly dependent on soil composition. epa.gov In soils with low organic carbon content and high permeability, a small but significant fraction of applied lindane can be transported into leachate, simulating infiltration into groundwater. mdpi.com Conversely, soils with higher organic matter content exhibit greater sorption, which retards the downward migration of lindane. nih.gov Research has shown that amending contaminated soils with biosolids significantly decreases the leachability and bioavailability of lindane by increasing the organic matter content, thereby immobilizing the contaminant. nih.gov A strong correlation has been observed between the leachability of lindane from soil-biosolid mixtures and its uptake by plants, indicating that factors controlling its mobility also control its bioavailability. nih.gov

Once in an aquifer, the migration of γ-lindane is subject to advection with groundwater flow and dispersion. epa.gov The presence of colloidal particles, such as humic substances or clay minerals, can facilitate the transport of strongly sorbing contaminants like lindane, effectively increasing their mobility and the distance they can travel within an aquifer. unl.edu

Isotopic Fractionation Patterns of γ-Lindane in Environmental Systems

Compound-Specific Isotope Analysis (CSIA) has emerged as a powerful tool for tracking the source and degradation of contaminants like γ-lindane directly in the environment. weebly.comnih.gov This technique relies on measuring the subtle shifts in the natural abundance of stable isotopes (e.g., ¹³C versus ¹²C) within the contaminant molecules. Degradation processes often exhibit kinetic isotope effects, where molecules containing the lighter isotope (¹²C) react slightly faster than those with the heavier isotope (¹³C). This results in a progressive enrichment of the heavier isotope in the remaining, undegraded contaminant pool, a phenomenon known as isotopic fractionation. nih.gov

Carbon Isotope Fractionation during Natural Attenuation Processes

Natural attenuation, particularly through microbial biodegradation, is a key process affecting the fate of γ-lindane in contaminated aquifers. diva-portal.org The extent of carbon isotope fractionation during these processes provides a clear indicator that degradation is occurring. The magnitude of this fractionation is typically expressed as a carbon isotope enrichment factor (εC).

Different microbial degradation pathways result in distinct εC values. Anaerobic reductive dechlorination, a common pathway in anoxic groundwater, generally leads to significant carbon isotope fractionation. weebly.com In contrast, aerobic biodegradation tends to show smaller, though still measurable, fractionation. weebly.comnih.gov For instance, laboratory studies with pure and mixed microbial cultures have quantified these differences, providing benchmark values that can be used to interpret field data. weebly.com

Field studies at contaminated sites have confirmed these patterns. In groundwater plumes, a progressive enrichment in the ¹³C of γ-lindane is often observed along the flow path, providing strong evidence of in-situ biodegradation. acs.orgresearchgate.net By comparing the δ¹³C values in downgradient wells to those at the contamination source, researchers can assess the extent of natural attenuation. weebly.comresearchgate.net

Below is a table summarizing carbon isotope enrichment factors for γ-lindane degradation under various conditions as reported in scientific literature.

Carbon Isotope Enrichment Factors (εC) for γ-Lindane Degradation

Degradation Condition	Microbial Strain / Culture	εC (‰)	Reference
Anaerobic Reductive Dechlorination	Desulfococcus gigas	-3.9 ± 0.6	acs.org
Anaerobic Reductive Dechlorination	Desulfococcus multivorans	-3.4 ± 0.5	acs.org
Anaerobic Reductive Dehalogenation	Dehalococcoides mccartyi strain BTF08	-4.4 ± 0.6	nih.gov
Anaerobic Reductive Dehalogenation	Dehalococcoides mccartyi strain 195	-4.0 ± 0.5	nih.gov
Aerobic Biodegradation	Sphingobium indicum B90A	-1.5 ± 0.1	nih.gov
Aerobic Biodegradation	Sphingobium japonicum UT26	-1.7 ± 0.2	nih.gov

Dual Carbon and Chlorine Isotope Analysis for Pathway Elucidation

While carbon isotope analysis confirms that degradation is occurring, dual isotope analysis, which simultaneously measures the fractionation of both carbon (¹³C/¹²C) and chlorine (³⁷Cl/³⁵Cl), can provide deeper insights into the specific degradation mechanisms. nih.govdiva-portal.org Different enzymatic reactions involved in breaking down γ-lindane, such as reductive dichloroelimination or dehydrochlorination, cleave different chemical bonds (C-Cl vs. C-H). acs.org This results in a characteristic and predictable relationship between carbon and chlorine isotope fractionation for each pathway.

This relationship is often visualized in a dual isotope plot (δ³⁷Cl vs. δ¹³C), where the slope of the data trend, represented by the value Λ (lambda; Λ ≈ εC/εCl), is diagnostic of the reaction mechanism. nih.gov For example, studies have shown that reductive dichloroelimination of γ-HCH by various anaerobic cultures results in consistent Λ values, indicating a similar bond-cleavage mechanism across different microbial systems. nih.gov These laboratory-derived Λ values can then be compared to field data from contaminated aquifers to identify the dominant degradation pathways operating in situ. nih.govdiva-portal.org This approach has been successfully used to demonstrate that microbial dichloroelimination is a primary transformation pathway for HCH isomers in contaminated aquifers.

The table below presents dual isotope data for the anaerobic degradation of γ-lindane.

Dual Carbon-Chlorine Isotope Fractionation Data for Anaerobic γ-Lindane Degradation

Microbial Culture	εC (‰)	εCl (‰)	Λ (εC/εCl)	Reference
Dehalococcoides mccartyi strain BTF08	-4.4 ± 0.6	-3.3 ± 0.4	1.2 ± 0.1	nih.govacs.org
Dehalococcoides mccartyi strain 195	-4.0 ± 0.5	-2.9 ± 0.4	1.1 ± 0.3	nih.govacs.org
Enrichment Culture KB-1_HCH	-4.1 ± 0.5	-3.1 ± 0.3	1.2 ± 0.2	nih.gov

Biodegradation and Biotransformation Pathways of γ Lindane: a 13c Tracer Approach

Microbial Degradation Pathways and Metabolite Identification of γ-Lindane

Microorganisms have evolved diverse metabolic pathways to degrade γ-lindane under both aerobic and anaerobic conditions. The initial steps of degradation are often the most critical and can differ significantly depending on the presence or absence of oxygen.

Under aerobic conditions, several bacterial strains, most notably from the genus Sphingobium (formerly Sphingomonas), have been shown to mineralize γ-lindane. frontiersin.orgnih.gov The aerobic degradation pathway has been extensively studied in strains like Sphingobium japonicum UT26. frontiersin.orgnih.gov The initial reactions involve dehydrochlorination and hydroxylation, leading to the formation of various intermediates. frontiersin.org

The aerobic degradation of γ-HCH is initiated by the enzyme LinA, which catalyzes two successive dehydrochlorination steps, converting γ-HCH to γ-pentachlorocyclohexene (γ-PCCH) and then to 1,3,4,6-tetrachloro-1,4-cyclohexadiene (B1210607) (1,4-TCDN). frontiersin.orgnih.gov Subsequently, the enzyme LinB, a haloalkane dehalogenase, hydrolytically dechlorinates 1,4-TCDN to 2,5-dichloro-2,5-cyclohexadiene-1,4-diol (B1199288) (2,5-DDOL). frontiersin.orgnih.gov The pathway continues with the dehydrogenation of 2,5-DDOL to 2,5-dichlorohydroquinone (B146588) (2,5-DCHQ) by the enzyme LinC. frontiersin.orgnih.gov This upstream pathway ultimately leads to metabolites that can enter the central metabolic cycles of the microorganisms. academicjournals.org

While direct tracing studies with γ-Lindane-¹³C₆ are not extensively reported in the literature, the use of ¹³C-labeled substrates in related studies provides valuable insights. For instance, studies on the transfer of ¹³C-labeled fungal metabolites to HCH-degrading bacteria have shown the incorporation of ¹³C into key enzymes of the degradation pathway, such as LinB and LinC, confirming their active role in the biotransformation process under specific environmental conditions. uonbi.ac.ke

Table 1: Key Metabolites in the Aerobic Biodegradation of γ-Lindane

Precursor	Metabolite	Enzyme(s)
γ-Hexachlorocyclohexane (γ-HCH)	γ-Pentachlorocyclohexene (γ-PCCH)	LinA
γ-Pentachlorocyclohexene (γ-PCCH)	1,3,4,6-Tetrachloro-1,4-cyclohexadiene (1,4-TCDN)	LinA
1,3,4,6-Tetrachloro-1,4-cyclohexadiene (1,4-TCDN)	2,5-Dichloro-2,5-cyclohexadiene-1,4-diol (2,5-DDOL)	LinB
2,5-Dichloro-2,5-cyclohexadiene-1,4-diol (2,5-DDOL)	2,5-Dichlorohydroquinone (2,5-DCHQ)	LinC
2,5-Dichlorohydroquinone (2,5-DCHQ)	Chlorohydroquinone (CHQ)	LinD
Chlorohydroquinone (CHQ)	Maleylacetate (MA)	LinE

In anaerobic environments, the degradation of γ-lindane proceeds primarily through reductive dechlorination. researchgate.net This process involves the sequential removal of chlorine atoms, leading to less chlorinated and often less toxic compounds. Various anaerobic bacteria, including species of Clostridium, Desulfovibrio, and Dehalobacter, have been implicated in the anaerobic transformation of γ-HCH. researchgate.netnih.govresearchgate.net

One proposed anaerobic pathway involves the formation of γ-pentachlorocyclohexene (γ-PCCH), which is then further dechlorinated. nih.gov Another pathway can lead to the formation of chlorobenzene (B131634) and benzene (B151609) as the final products. researchgate.netnih.gov Studies with mixed anaerobic microbial cultures have demonstrated the complete biodegradation of lindane to non-toxic end products through a sequential treatment approach. nih.gov In these systems, distinct Dehalobacter populations were responsible for the dechlorination of lindane to monochlorobenzene and benzene, and subsequently, the dechlorination of monochlorobenzene to benzene. nih.gov

The use of ¹³C-labeled lindane in anaerobic studies can help to confirm the origin of the resulting benzene and monochlorobenzene, ensuring that they are indeed derived from the parent compound and not from other sources in the experimental system.

Table 2: Key Intermediates in the Anaerobic Biodegradation of γ-Lindane

Precursor	Intermediate/Product	Microbial Group(s)
γ-Hexachlorocyclohexane (γ-HCH)	γ-Pentachlorocyclohexene (γ-PCCH)	Clostridium sp.
γ-Pentachlorocyclohexene (γ-PCCH)	Tetrachlorocyclohexene isomers	Clostridium sp.
γ-Hexachlorocyclohexane (γ-HCH)	Monochlorobenzene (MCB)	Dehalobacter sp., Desulfovibrio sp.
Monochlorobenzene (MCB)	Benzene	Dehalobacter sp.

The technical mixture of HCH contains several isomers, with α-, β-, γ-, and δ-HCH being the most abundant. frontiersin.org These isomers exhibit different physical-chemical properties and stereochemistry, which significantly affects their susceptibility to microbial degradation. Generally, the γ- and α-isomers are degraded more rapidly than the β- and δ-isomers under both aerobic and anaerobic conditions. researchgate.net The β-isomer is known to be particularly persistent. researchgate.net

Studies using ¹³C isotope analysis have been instrumental in investigating the kinetic isotope effects (KIEs) associated with the enzymatic transformation of different HCH isomers. acs.org These studies have revealed that enzymes like LinA and LinB exhibit different substrate specificities and enantioselectivities towards the various HCH isomers. acs.orgresearchgate.net For example, while LinA can act on α-, γ-, and δ-HCH, LinB is involved in the degradation of β- and δ-HCH. frontiersin.orgnih.gov The observed ¹³C-KIEs provide valuable information on the rate-limiting steps of the enzymatic reactions and the underlying degradation mechanisms for each isomer. acs.org

Anaerobic Reductive Dechlorination Pathways and Intermediate Formation

Enzymatic Mechanisms and Genetic Basis of γ-Lindane Biodegradation

The biodegradation of γ-lindane is orchestrated by a set of specialized enzymes encoded by the lin genes. frontiersin.org Understanding the biochemical properties and mechanisms of these enzymes is crucial for developing effective bioremediation strategies.

LinA, a dehydrochlorinase, is the key enzyme initiating the aerobic degradation of γ-HCH. frontiersin.orgnih.gov It catalyzes the elimination of two molecules of HCl from γ-HCH without the need for any cofactors. nih.gov Different variants of LinA have been identified, which exhibit variations in their substrate specificity and catalytic efficiency towards different HCH isomers. researchgate.net

Compound-specific isotope analysis (CSIA) using ¹³C has been employed to study the enzymatic mechanism of LinA. acs.org By measuring the ¹³C kinetic isotope effects during the dehydrochlorination of γ-HCH by different LinA variants, researchers can gain insights into the transition state of the reaction. acs.org Such studies have shown large carbon and hydrogen isotope fractionation, which is characteristic of bimolecular elimination reactions. acs.org These findings help to elucidate the precise mechanism by which LinA recognizes and transforms its substrates.

Following the initial action of LinA, other enzymes in the Lin pathway continue the degradation process. LinB, a haloalkane dehalogenase, is responsible for the hydrolytic dechlorination of 1,4-TCDN. frontiersin.orgnih.gov Unlike LinA, LinB has a broader substrate specificity and is also involved in the degradation of β- and δ-HCH. nih.gov LinC, a dehydrogenase, then catalyzes the oxidation of 2,5-DDOL to 2,5-DCHQ. frontiersin.orgnih.gov Further downstream, LinD, a reductive dechlorinase, removes a chlorine atom from 2,5-DCHQ. frontiersin.org

A study utilizing ¹³C-labeled fungal biomass demonstrated that in a co-culture system, ¹³C was incorporated into the bacterial LinB and LinC enzymes. uonbi.ac.ke This direct evidence from a tracer study highlights the functional role of these enzymes in HCH degradation when bacteria are supported by fungal-derived nutrients. uonbi.ac.ke This underscores the importance of microbial interactions in the bioremediation of contaminated environments and showcases the utility of ¹³C tracers in unraveling these complex relationships.

Table 3: Enzymes Involved in the Upstream Aerobic Degradation of γ-Lindane

Enzyme	Gene	Function	Substrate	Product
HCH dehydrochlorinase	linA	Dehydrochlorination	γ-HCH, γ-PCCH	γ-PCCH, 1,4-TCDN
Haloalkane dehalogenase	linB	Hydrolytic dehalogenation	1,4-TCDN	2,5-DDOL
2,5-DDOL dehydrogenase	linC	Dehydrogenation	2,5-DDOL	2,5-DCHQ

Molecular Biological Studies of Microbial Consortia and Functional Gene Expression

The biodegradation of γ-Lindane is often more efficient when carried out by a synergistic microbial consortium rather than by single microbial strains. frontiersin.org Molecular biological studies have been pivotal in dissecting the roles of individual members of these consortia and in identifying the specific genes responsible for the degradation process.

Microbial consortia often exhibit a greater metabolic robustness and can degrade contaminants more completely. frontiersin.org For instance, studies on mixed cultures of Streptomyces species have demonstrated enhanced lindane removal from soil compared to pure cultures. researchgate.netmdpi.com The success of these consortia lies in the distribution of metabolic labor, where different species may carry out sequential steps in the degradation pathway.

A key focus of molecular studies has been the identification and characterization of "lin" genes, which encode the enzymes that catalyze the initial steps of aerobic lindane degradation. researchgate.net These genes are often found on plasmids, facilitating their transfer between different bacteria within a community.

Key functional genes involved in the aerobic degradation of γ-Lindane include:

linA: Encodes for a dehydrochlorinase that converts γ-HCH to γ-pentachlorocyclohexene (γ-PCCH). researchgate.net

linB: Encodes for a haloalkane dehalogenase that transforms γ-PCCH into chlorinated hydroquinones. researchgate.netresearchgate.net

linC: Encodes a dehydrogenase responsible for the subsequent oxidation step. researchgate.netresearchgate.net

linD/E: Encode for reductive dehalogenases involved in later stages of the pathway. researchgate.net

By using techniques like quantitative PCR (qPCR) to monitor the abundance of these lin genes in environmental samples or bioreactors, researchers can assess the bioremediation potential and track the activity of lindane-degrading populations. The expression of these genes, often studied via transcriptomics, confirms their active role in the biotransformation process within a given microbial community. frontiersin.org

Stable Isotope Probing (SIP) for Identifying Active γ-Lindane Degrading Microorganisms

Stable Isotope Probing (SIP) is a powerful, culture-independent molecular technique used to identify microorganisms that are actively metabolizing a specific substrate in a complex microbial community. researchgate.netisolife.nl The method involves introducing a substrate, such as γ-Lindane, that has been enriched with a stable isotope, most commonly Carbon-13 (¹³C). researchgate.net

When microorganisms in the sample consume the ¹³C-labeled lindane as a carbon source, they incorporate the heavy isotope into their cellular components, including nucleic acids (DNA and RNA), proteins, and phospholipid fatty acids (PLFAs). researchgate.net These labeled biomarkers can then be separated from the unlabeled ("light") biomarkers of the non-active microbial population using techniques like density-gradient ultracentrifugation. isolife.nl By sequencing the labeled biomarkers, a direct link can be established between a specific metabolic function (lindane degradation) and the identity of the microorganisms performing it. isolife.nlnih.gov

DNA-SIP and RNA-SIP Applications in Hexachlorocyclohexane (B11772) Biotransformation Studies

DNA- and RNA-based SIP are the most common applications of this technique in microbial ecology. frontiersin.org They provide phylogenetic information about the active degraders.

DNA-SIP: This technique identifies the microorganisms that have incorporated the ¹³C from γ-Lindane into their DNA for growth. After extracting total DNA from the microbial community, the ¹³C-enriched "heavy" DNA is separated from the normal ¹²C "light" DNA. Sequencing the heavy DNA fraction reveals the identity of the organisms that have replicated using the contaminant as a carbon source. plos.org

RNA-SIP: RNA-SIP targets ribosomal RNA (rRNA), which is generally more abundant in metabolically active cells than DNA. Because RNA has a higher turnover rate, it provides a more immediate snapshot of cellular activity. isolife.nl This makes RNA-SIP particularly useful for identifying organisms that are actively translating proteins related to lindane metabolism, even if they are not actively dividing.

In the context of hexachlorocyclohexane (HCH) biotransformation, SIP has been instrumental. For example, studies using ¹³C-labeled substrates have successfully identified specific genera, such as Sphingobium and Rhodanobacter, as key aerobic degraders, and Clostridium and Dehalobacter as key anaerobic degraders in contaminated soils and groundwater. nih.govnih.govfigshare.com

SIP Technique	Target Biomolecule	Information Provided	Key Advantage	Application in HCH Studies
DNA-SIP	Deoxyribonucleic Acid (DNA)	Identity of growing/replicating organisms.	Links function directly to population growth.	Identification of bacteria like Sphingobium sp. that use HCH as a sole carbon and energy source. nih.gov
RNA-SIP	Ribosomal RNA (rRNA)	Identity of metabolically active organisms.	More sensitive to short-term metabolic activity.	Pinpointing active members of a consortium at a specific time point during HCH degradation. frontiersin.orgisolife.nl

Proteomic and Metabolomic Approaches in Conjunction with SIP for Pathway Reconstruction

While DNA/RNA-SIP identifies who is active, proteomics and metabolomics can reveal what they are doing and how.

Protein-SIP (Proteomic Approach): By tracing the ¹³C label into proteins, Protein-SIP provides direct evidence of the synthesis of specific enzymes involved in the degradation pathway. researchgate.net Analyzing the ¹³C-labeled peptides via mass spectrometry can identify key catalytic enzymes, such as LinA and LinB, and link them to the organism that produced them. researchgate.net This approach offers definitive functional validation that is not available from nucleic acid-based methods alone. researchgate.net

Metabolomics: This approach focuses on identifying and quantifying the small-molecule intermediates (metabolites) of the degradation pathway. frontiersin.orgmdpi.com When used with ¹³C-labeled lindane, researchers can track the flow of the ¹³C atom through the sequence of metabolic intermediates. This allows for the unambiguous reconstruction of the degradation pathway, helping to identify novel or unexpected transformation products and resolve ambiguities in pathways proposed from genomic data alone. frontiersin.orgnih.gov

The integration of these omics techniques provides a comprehensive view of biotransformation. For instance, a combined SIP and multi-omics study could identify a Dehalobacter species as the key degrader via DNA-SIP, confirm its activity by detecting labeled dechlorinating enzymes through Protein-SIP, and map the entire reductive dechlorination pathway by identifying the series of ¹³C-labeled chlorinated benzenes and benzene. figshare.combiorxiv.org

Elucidating Microbial Community Dynamics and Functional Contributions During Biotransformation

By applying SIP techniques at different time points during the degradation process, researchers can observe shifts in the active microbial populations. pjoes.com For example, one species might dominate the initial dehalogenation step, producing intermediates that are then consumed by a different set of successor organisms. This was demonstrated in the sequential anaerobic degradation of lindane, where one culture containing a specific Dehalobacter population was responsible for dechlorinating lindane to monochlorobenzene (MCB) and benzene, while a second culture with a different Dehalobacter population was needed to dechlorinate MCB to benzene. figshare.combiorxiv.org A third culture was then required for the final degradation of benzene. figshare.com

This approach helps to:

Identify Keystone Species: Pinpoint the critical organisms responsible for rate-limiting steps in the degradation pathway.

Uncover Syntrophic Relationships: Reveal dependencies between different microbes, where the metabolic product of one serves as the substrate for another.

Map Functional Redundancy: Determine if multiple species can perform the same degradation step, which contributes to the stability and resilience of the community.

Monitor Community Response: Observe how the microbial community structure changes in response to the depletion of the parent compound and the accumulation of intermediates. nih.gov

Ultimately, understanding these community dynamics is essential for designing and optimizing effective bioremediation strategies for sites contaminated with γ-Lindane and other persistent pollutants.

Advanced Analytical Methodologies for γ Lindane 13c6 Research

Chromatographic Techniques for High-Resolution Isotope Ratio Analysis

Chromatographic methods are fundamental in separating γ-Lindane-13C6 from its unlabeled form and other interfering substances, enabling precise isotope ratio measurements.

Gas Chromatography-Mass Spectrometry (GC-MS) for Precise Isotope Ratio Measurement

Gas chromatography coupled with mass spectrometry (GC-MS) is a cornerstone technique for the analysis of this compound. This method leverages the volatility of lindane and its labeled analog to achieve separation on a gas chromatographic column. Following separation, the compounds are ionized and their mass-to-charge ratios are determined by the mass spectrometer.

The isotopic labeling of this compound results in a molecular weight of approximately 296.79 g/mol , a significant shift from the ~290.83 g/mol of unlabeled lindane. sigmaaldrich.comsigmaaldrich.com This mass difference allows the mass spectrometer to distinguish between the two compounds, even if they co-elute from the GC column. By measuring the relative intensities of the ion signals corresponding to each isotopologue, a precise isotope ratio can be calculated. This ratio is crucial for isotope dilution analysis, a method that provides high accuracy and precision in quantification by correcting for sample loss during preparation and analysis. acs.org

For enhanced sensitivity and selectivity, high-resolution GC coupled with high-resolution mass spectrometry (HRGC/HRMS) can be employed. This advanced configuration allows for the detection of trace levels of lindane in complex environmental matrices like water, soil, and biological tissues. epa.gov Selected ion monitoring (SIM) is a common mode of operation in GC-MS for this purpose, where the mass spectrometer is set to detect only specific ions corresponding to the target analytes, thereby increasing the signal-to-noise ratio. acs.org

Table 1: GC-MS Parameters for Lindane Analysis

Parameter	Condition	Reference
Column	HP-5 capillary column (30 m × 0.25 mm I.D., 0.25 μm film thickness)	nih.gov
Oven Temperature Program	50°C (2 min hold) to 150°C at 10°C/min (3 min hold), then to 250°C at 20°C/min (5 min hold)	nih.gov
Injector Temperature	220°C	nih.gov
Detector Temperature (μECD)	350°C	nih.gov
Ion Source Temperature (MS)	300°C	acs.org
Electron Energy (MS)	70 eV	acs.org

High-Performance Liquid Chromatography (HPLC) Method Development for Labeled Lindane Species

For the analysis of lindane and its labeled analogs, reversed-phase HPLC (RP-HPLC) is often employed. scholarsresearchlibrary.com In this mode, a nonpolar stationary phase (like C18) is used with a polar mobile phase, typically a mixture of acetonitrile (B52724) and water. scholarsresearchlibrary.comresearchgate.net Detection is commonly achieved using a UV detector, as lindane exhibits absorbance at specific wavelengths, such as 254 nm. scholarsresearchlibrary.comresearchgate.net

The development of an HPLC method for this compound would involve optimizing parameters such as the mobile phase composition, flow rate, and column temperature to achieve adequate separation from potential interferences. While HPLC itself does not provide isotopic information, it can be coupled with mass spectrometry (LC-MS) to perform isotope ratio analysis, similar to GC-MS. nih.gov This combination is particularly useful for analyzing less volatile metabolites of lindane.

Table 2: HPLC Parameters for Lindane Analysis

Parameter	Condition	Reference
Column	Phenomenex® luna 5u C18 (250 × 4.6 mm)	researchgate.net
Mobile Phase	Acetonitrile:Water (50:50 v/v)	scholarsresearchlibrary.comresearchgate.net
Flow Rate	2.0 mL/min	researchgate.net
Wavelength	254 nm	scholarsresearchlibrary.comresearchgate.net
Injection Volume	10 µl	scholarsresearchlibrary.com

Spectroscopic and Spectrometric Characterization Techniques for this compound

Spectroscopic and spectrometric techniques are indispensable for the structural confirmation of this compound and the elucidation of its metabolic fate.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation of Labeled Metabolites

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for determining the structure of molecules. nih.gov For this compound, both ¹H and ¹³C NMR would be used to confirm the identity and isotopic purity of the compound. The ¹³C NMR spectrum would directly show the enrichment of the carbon atoms.

In metabolic studies, NMR is invaluable for identifying the structures of metabolites formed from this compound. nih.gov By tracing the ¹³C label, researchers can map the metabolic pathways of lindane. Two-dimensional NMR techniques, such as Heteronuclear Single Quantum Coherence (HSQC), can be particularly informative, as they show correlations between directly bonded ¹H and ¹³C atoms, greatly aiding in the structural assignment of complex metabolites. frontiersin.orgscholaris.ca

Advanced Mass Spectrometry Approaches (e.g., High-Resolution Mass Spectrometry, Tandem Mass Spectrometry)

Advanced mass spectrometry techniques provide enhanced specificity and structural information for the analysis of this compound and its metabolites. High-resolution mass spectrometry (HRMS) can determine the mass of a molecule with very high accuracy, which aids in confirming the elemental composition. isotope.com

Tandem mass spectrometry (MS/MS) is another powerful tool. In an MS/MS experiment, a specific ion (the precursor ion) is selected, fragmented, and the resulting fragment ions (product ions) are analyzed. researchgate.net The fragmentation pattern is characteristic of the molecule's structure and can be used to confirm the identity of this compound and its metabolites. This technique is particularly useful for distinguishing between isomers and for quantifying analytes in complex matrices with high selectivity. dntb.gov.uafrontiersin.org

Isotopic Dilution Techniques for Precise Quantification of this compound in Complex Environmental Matrices

Isotope dilution mass spectrometry (IDMS) is the gold standard for accurate quantification of organic pollutants in environmental samples. smolecule.com This technique involves adding a known amount of the isotopically labeled standard, this compound, to the sample before any extraction or cleanup steps. acs.org

Because the labeled standard is chemically identical to the unlabeled analyte, it will behave in the same way during sample processing. Any losses of the analyte during these steps will be mirrored by losses of the labeled standard. By measuring the ratio of the unlabeled analyte to the labeled standard in the final extract using a mass spectrometer (typically GC-MS or LC-MS), the initial concentration of the analyte in the sample can be calculated with high accuracy, as the ratio remains constant throughout the procedure. acs.orgresearchgate.net This method effectively compensates for matrix effects, which are a common source of error in environmental analysis. researchgate.net

The use of ¹³C-labeled standards like this compound is often preferred over deuterated standards as they are less prone to isotopic exchange and have a negligible natural abundance, leading to more robust and accurate quantification. isotope.com

Development and Validation of Analytical Protocols for Environmental and Biological Research Matrices

The ubiquitous presence of γ-lindane as a persistent organic pollutant necessitates the development of highly sensitive and robust analytical methods for its quantification in complex environmental and biological samples. The accuracy of these measurements is paramount for environmental monitoring, human exposure assessment, and regulatory compliance. To achieve the required levels of accuracy and precision, stable isotope dilution analysis using this compound as an internal standard coupled with mass spectrometry has become the gold standard. isotope.comepa.gov This approach, particularly Isotope Dilution Mass Spectrometry (IDMS), provides a definitive method for ultratrace analyses by effectively compensating for variations in sample extraction efficiency and matrix-induced signal interferences. isotope.comresearchgate.net

The development of these analytical protocols involves meticulous optimization of sample preparation, chromatographic separation, and detection, followed by a rigorous validation process to ensure the data generated is reliable and reproducible. ibacon.com

Sample Preparation and Extraction

The primary challenge in analyzing γ-lindane is its effective extraction from the sample matrix while minimizing co-extraction of interfering substances. The choice of extraction technique is highly dependent on the matrix type.

Environmental Matrices (Water & Soil): For aqueous samples, solid-phase extraction (SPE) is a widely adopted technique for the purification and enrichment of pesticides like lindane. nih.gov It involves passing the water sample through a cartridge containing a solid adsorbent that retains the analyte, which is later eluted with a small volume of organic solvent. nih.gov Liquid-liquid extraction (LLE), using solvents like dichloromethane, is another established method for water samples. epa.govcirad.fr For solid samples such as soil and sediment, Soxhlet extraction is a classic and exhaustive technique, often used as a benchmark for other methods. epa.govenv.go.jp This process involves continuously washing the solid sample with a solvent to extract the target analytes. env.go.jp

Biological Matrices (Tissue & Serum): Biological samples are typically more complex and require more extensive cleanup. env.go.jp For tissues, the sample is first homogenized, often with a drying agent like anhydrous sodium sulfate, and then extracted with an organic solvent. epa.govenv.go.jp A crucial subsequent step is "defatting" to remove lipids, which can interfere with the analysis. env.go.jp For serum samples, extraction with organic solvents is followed by a clean-up step, which can involve acid treatment or column chromatography with adsorbents like Florisil to remove interfering compounds before instrumental analysis. researchgate.netresearchgate.net

Chromatographic Separation and Detection

Gas chromatography (GC) is the predominant technique for separating γ-lindane from other compounds in the sample extract. nih.govresearchgate.net The separated analytes are then detected, most powerfully by a mass spectrometer (MS).

The coupling of GC with high-resolution mass spectrometry (HRGC/HRMS) or tandem mass spectrometry (GC-MS/MS) offers exceptional selectivity and sensitivity, allowing for detection at trace levels. epa.govresearchgate.net In these methods, the mass spectrometer is set to monitor specific mass-to-charge ratios (m/z) for both the native γ-lindane and the this compound internal standard. epa.gov

The core of the isotope dilution technique lies in adding a known quantity of this compound to the sample prior to extraction and cleanup. epa.gov Because the labeled standard is chemically identical to the native analyte, it experiences the same losses during sample preparation and the same matrix effects during analysis. researchgate.net The mass spectrometer can distinguish between the native compound and the heavier 13C-labeled standard. By measuring the ratio of the response of the native analyte to the labeled standard, an accurate concentration can be calculated, effectively correcting for procedural losses and analytical variability. researchgate.net Research indicates that 13C-labeled standards are superior to deuterium-labeled standards as they provide better correction for matrix effects and have less chromatographic separation from the native analyte. researchgate.net

Method Validation

To ensure that an analytical method is fit for its intended purpose, it must be validated. ibacon.com Validation assesses several key performance characteristics, providing objective evidence of the method's reliability. ibacon.commdpi.com

Linearity: Establishes the concentration range over which the instrumental response is directly proportional to the analyte concentration. This is typically demonstrated by a high correlation coefficient (R²) for the calibration curve. mdpi.comscholarsresearchlibrary.com

Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of an analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively measured with acceptable precision and accuracy. ibacon.comnih.gov

Accuracy: Refers to the closeness of a measured value to the true value. It is often evaluated by analyzing spiked samples and is expressed as a percentage recovery. researchgate.netmdpi.com

Precision: Describes the degree of agreement among a series of measurements of the same sample. It is usually expressed as the relative standard deviation (RSD) of the results. mdpi.comscholarsresearchlibrary.com

The following tables summarize validation data from various research studies for the analysis of γ-lindane in different matrices, often employing this compound for isotope dilution.

Table 1: Validation Parameters for γ-Lindane Analysis in Water by GC×GC-MS

Parameter	Value	Reference
Linearity Range (µg/L)	0.05–0.15	nih.gov
Correlation Coefficient (R²)	0.9987	nih.gov
LOD (µg/L)	0.0007	nih.gov
LOQ (µg/L)	0.0022	nih.gov

Data derived from a study on pesticides in environmental waters. nih.gov

Table 2: Validation Parameters for γ-Lindane Analysis in Ginseng by ID-GC-MS

Parameter	Value	Reference
Linearity Range (ng/g)	1–300	researchgate.net
Correlation Coefficient (R²)	0.999	researchgate.net
LOD (ng/g)	0.5	researchgate.net
LOQ (ng/g)	2.0	researchgate.net
Precision (% RSD)	2.4 - 3.3	researchgate.net
Accuracy (Mean Recovery %)	95.6	researchgate.net

Data derived from a method validation study for organochlorine insecticides in ginseng. researchgate.net

Table 3: Performance Characteristics for Organochlorine Pesticide Analysis in Human Serum

Parameter	Value	Reference
Linearity (R²) for Lindane	> 0.999	researchgate.net
Recovery (%)	≤ 99	researchgate.net
Precision (Standard Deviation)	< 2.03	researchgate.net

Data derived from a study on the analysis of organochlorinated compounds in human serum. researchgate.net

Remediation Strategies and Methodologies Employing γ Lindane 13c6 for Mechanistic Understanding

Enhanced Bioremediation Approaches and Process Optimization for Lindane-Contaminated Sites

Bioremediation harnesses the metabolic capabilities of microorganisms and plants to degrade or detoxify contaminants like lindane (γ-hexachlorocyclohexane). The application of γ-Lindane-¹³C₆ in these studies provides definitive insights into the microbial and plant-based degradation pathways, moving beyond simple concentration measurements to a deeper mechanistic understanding.

Biostimulation and Bioaugmentation Strategies for Promoting Microbial Degradation

Biostimulation involves the addition of nutrients and other substances to stimulate the activity of indigenous microorganisms capable of degrading contaminants. nih.gov Bioaugmentation, on the other hand, involves the introduction of specific microbial strains or consortia with known degradative capabilities to a contaminated site. nih.govresearchgate.net The use of γ-Lindane-¹³C₆ in these contexts allows for precise tracking of the labeled carbon atoms through metabolic pathways.

Stable Isotope Probing (SIP) with ¹³C-labeled substrates is a key technique used to identify the specific microorganisms actively involved in the degradation process. researchgate.net By analyzing the incorporation of ¹³C into microbial biomass (DNA, RNA, or proteins), researchers can pinpoint the organisms responsible for lindane breakdown in complex soil communities. This approach has been successfully applied to understand the degradation of other persistent organic pollutants like pyrene, where RNA-SIP helped identify active degrading bacteria. researchgate.net While direct studies using γ-Lindane-¹³C₆ for SIP in biostimulation and bioaugmentation are emerging, the principles established with other pollutants demonstrate its potential. For instance, studies on the bioremediation of lindane-contaminated soils have shown that combining bioaugmentation with an actinobacteria consortium and biostimulation with sugarcane filter cake can significantly enhance pesticide removal. nih.gov The use of labeled lindane in such a system could unequivocally confirm that the enhanced removal is due to the metabolic activity of the introduced and stimulated microbes.

Research has identified various bacteria, such as Sphingobium japonicum UT26, that can utilize lindane as a sole source of carbon and energy under aerobic conditions. frontiersin.org The degradation pathway involves a series of enzymes, including dehydrochlorinase (LinA), dehalogenase (LinB), and dehydrogenase (LinC), which catalyze the conversion of lindane to less toxic compounds. frontiersin.orgnih.govnih.gov The use of γ-Lindane-¹³C₆ would enable researchers to trace the ¹³C label through intermediates like 1,2,4-trichlorobenzene (B33124) and 2,5-dichlorophenol, confirming the activity of these pathways in situ. frontiersin.org

Phytoremediation Mechanisms and Efficacy Assessment Using Labeled Tracers

Phytoremediation is an environmentally friendly and cost-effective technology that uses plants to clean up contaminated environments. ufz.deresearchgate.net Plants can remove pollutants from soil and water through various mechanisms, including phytoextraction, phytodegradation, and phytostabilization. ufz.de The use of γ-Lindane-¹³C₆ is instrumental in assessing the efficacy of these processes and understanding the underlying mechanisms of uptake, translocation, and metabolism of lindane within the plant.

A study utilizing ¹³C-labeled α-HCH, a related isomer, demonstrated the uptake of the compound from the gas phase by wheat plants and its subsequent translocation to the soil. ufz.de This highlights the potential for atmospheric transport and deposition to influence plant contamination levels. Similar experiments with γ-Lindane-¹³C₆ could quantify the extent of foliar uptake versus root uptake, providing a comprehensive picture of exposure pathways for plants.

The table below summarizes key findings from phytoremediation studies on HCH-contaminated sites, where the use of labeled tracers like γ-Lindane-¹³C₆ would be highly beneficial for mechanistic elucidation.

Plant Species	HCH Isomer(s) Studied	Key Findings	Potential Role of γ-Lindane-¹³C₆
Wheat (Triticum aestivum)	α-HCH	Uptake from the gas phase and translocation to the rhizosphere was observed. ufz.de	Quantify foliar vs. root uptake and trace translocation pathways.
Various native species (e.g., Lotus tenuis, Artemisia vulgaris)	HCHs	Native plants at a contaminated site showed uptake of HCHs into their tissues. researchgate.net	Determine the specific metabolic fate of γ-HCH within these species.
Carrot (Daucus carota)	Not specified for HCH, but for heavy metals	Demonstrated potential for metal accumulation. ijbbku.com	Assess the potential for co-remediation of HCH and heavy metals.

Design and Performance Evaluation of Bioreactor Systems for HCH Treatment

Bioreactors offer a controlled environment for the treatment of contaminated soil and water, allowing for the optimization of conditions to enhance microbial degradation of pollutants like hexachlorocyclohexane (B11772) (HCH). researchgate.netresearchgate.net The use of γ-Lindane-¹³C₆ in bioreactor studies is invaluable for accurately assessing degradation efficiency, determining degradation rates, and elucidating metabolic pathways under various operational parameters.

Anaerobic slurry bioreactors have shown high efficiency in degrading HCH isomers. researchgate.net In one study, a bioreactor operating with a high concentration of methanogenic anaerobic sludge and starch as a co-substrate achieved complete degradation of α-HCH and γ-HCH within a few days. researchgate.net The use of ¹³C-labeled lindane in such a system would allow for a precise mass balance analysis, confirming the complete mineralization of the contaminant to ¹³CO₂ and other simple products. It would also help in identifying any recalcitrant or accumulating intermediate metabolites.

The performance of bioreactors can be influenced by various factors, including the type of microbial inoculum, the co-substrate used, and the physical-chemical conditions. By spiking the bioreactor feed with γ-Lindane-¹³C₆, researchers can conduct detailed kinetic studies to understand how these factors affect the degradation rate and pathway. This information is crucial for the design of more efficient and robust bioreactor systems for the large-scale treatment of HCH-contaminated materials. For instance, it can help in determining the optimal residence time and operating conditions to ensure complete detoxification of the waste stream.

Advanced Physicochemical Remediation Technologies and Mechanistic Insights

In addition to biological methods, several physicochemical technologies are being developed and refined for the remediation of lindane contamination. The use of γ-Lindane-¹³C₆ in these studies provides crucial mechanistic insights that are often difficult to obtain through conventional analytical methods.

Mechanochemical Degradation Processes in Contaminated Soils and Waste

Mechanochemical degradation involves the use of mechanical energy, typically through ball milling, to induce chemical reactions that break down contaminants. This technology has shown promise for the treatment of soils and solid wastes contaminated with persistent organic pollutants.

Studies have demonstrated that mechanochemical treatment with additives like calcium oxide (CaO) can effectively degrade lindane in soil. cumbria.ac.uknih.gov The degradation is believed to occur through a combination of dehydrochlorination, dechlorination, and hydrolysis reactions. nih.gov The use of γ-Lindane-¹³C₆ as a tracer can help to elucidate the exact degradation pathways by identifying the ¹³C-labeled products formed during the milling process. This would provide direct evidence for the proposed reaction mechanisms and could help in optimizing the process by selecting more effective co-milling agents. Research has shown that the process can be influenced by factors such as the type of additive, lindane concentration, and milling conditions. nih.gov

Photo- and Electrochemical Remediation Mechanisms for Chlorinated Hydrocarbons

Photocatalytic and electrochemical methods are advanced oxidation and reduction processes that can effectively degrade chlorinated hydrocarbons like lindane. mdpi.comnih.gov These technologies typically involve the generation of highly reactive species, such as hydroxyl radicals or hydrated electrons, that attack the contaminant molecules.

In photocatalysis, semiconductors like titanium dioxide (TiO₂) are used to generate reactive oxygen species upon irradiation with UV or solar light. researchgate.net These species can then degrade lindane through a series of oxidation and reduction reactions. The use of γ-Lindane-¹³C₆ in photocatalytic studies would allow for the detailed mapping of the degradation pathway by tracing the fate of the labeled carbon atoms. This can help to identify the initial points of attack on the lindane molecule and the sequence of intermediate products formed, ultimately leading to mineralization. Studies have shown that the efficiency of photocatalytic degradation can be influenced by factors such as the presence of hole-scavengers and the pH of the solution. researchgate.net

Electrochemical remediation involves the use of an electric current to drive redox reactions at electrode surfaces. nih.gov For chlorinated hydrocarbons, reductive dechlorination is a common degradation pathway. By using a cathode with a high hydrogen overpotential, direct electron transfer to the lindane molecule or indirect reduction by electro-generated reactive species can occur. Employing γ-Lindane-¹³C₆ in these systems would enable researchers to track the transformation of the parent compound and identify the resulting dechlorinated products containing the ¹³C label. This would provide a clear picture of the reduction mechanism and the efficiency of the dechlorination process. The design of the electrode material is a critical factor in the effectiveness of electrochemical remediation. nih.gov

Modeling and Theoretical Frameworks for γ Lindane Environmental Behavior

Computational Chemistry and Molecular Dynamics Simulations of Transformation Reactions

Computational chemistry provides a powerful lens through which the transformation reactions of γ-lindane can be examined at a molecular level. smu.edu By employing quantum chemical calculations, researchers can elucidate reaction mechanisms, such as the dehydrochlorination of γ-HCH, a primary degradation pathway. mdpi.comarxiv.org These computational approaches model the potential energy surface of the reaction, identifying transition states and the energetics involved in bond cleavage and formation. smu.edu This allows for a detailed, step-by-step analysis of the transformation process. smu.edu

Molecular dynamics simulations further enhance this understanding by modeling the behavior of γ-lindane and its transformation products in various environmental media. These simulations can predict how the molecule interacts with its surroundings, such as soil particles or water molecules, influencing its reactivity and degradation pathways. The use of γ-Lindane-¹³C₆ in these theoretical studies is critical for validating computational models against experimental data obtained from techniques like gas chromatography-mass spectrometry (GC-MS).

Environmental Transport and Fate Modeling Integrating Isotopic Data for Enhanced Prediction

Models designed to predict the environmental transport and fate of γ-lindane have become increasingly sophisticated, integrating isotopic data to improve their predictive power. researchgate.netcore.ac.uk These models, which can be single-media or multimedia, simulate the movement and distribution of the compound through various environmental compartments, including air, water, soil, and biota. core.ac.ukenv.go.jp Factors such as volatilization, which is a major removal mechanism from soil, and transport through surface runoff are key components of these models. core.ac.uknih.gov

The incorporation of stable isotope data, particularly from γ-Lindane-¹³C₆, allows for more accurate tracking and source apportionment. nih.gov Isotopic signatures can help differentiate between various sources of contamination and provide insights into the extent of degradation that has occurred. nih.govweebly.com For instance, the ratio of different HCH isomers can be used to track the global transport of these compounds. lindane.org Several models, such as the POPCYCLING-Baltic Model, the CoZMo-POP model, and the Fantom model, have been developed to describe the environmental behavior of γ-HCH with a high degree of accuracy. core.ac.uk

Table 1: Parameters in Environmental Fate Models for γ-Lindane

Parameter	Description	Significance in Modeling
Volatility	The tendency of a substance to vaporize.	A major process controlling the removal rate of lindane from soils. core.ac.uk
Solubility	The ability of a substance to dissolve in a solvent like water.	Affects its mobility in aquatic systems and potential for leaching. core.ac.uk
Sorption	The attachment of the chemical to soil particles.	Influences its retention in soil and availability for degradation or transport. researchgate.net

| Biodegradation Half-life | The time it takes for half of the compound to be broken down by microorganisms. | A key indicator of its persistence in the environment. science.govpops.int |

Predictive Models for Biodegradation Kinetics and Product Formation Pathways

Predictive models for the biodegradation of γ-lindane are crucial for assessing its persistence and the potential for bioremediation. These models often utilize kinetic equations, such as the Monod model, to describe the rate of microbial degradation. scielo.br The use of γ-Lindane-¹³C₆ is instrumental in these studies, enabling researchers to trace the metabolic pathways and identify the resulting degradation products.

Both aerobic and anaerobic biodegradation pathways have been identified for lindane, leading to different intermediate and final products. nih.govfrontiersin.org Under aerobic conditions, degradation often proceeds through dehydrochlorination and hydroxylation. nih.gov Anaerobic degradation, on the other hand, typically involves reductive dechlorination. frontiersin.orgnih.gov Predictive models aim to simulate these complex biochemical reactions, taking into account factors like microbial populations, nutrient availability, and environmental conditions.

Research has shown that the presence of other organic matter and specific microbial strains can significantly influence biodegradation rates. science.govresearchgate.net For example, studies have demonstrated enhanced degradation in the presence of certain fungi and bacteria. The development of predictive models that can account for these synergistic effects is an active area of research.

Table 2: Key Enzymes and Reactions in Lindane Biodegradation

Enzyme	Reaction Type	Role in Biodegradation
LinA (Dehydrochlorinase)	Dehydrochlorination	Catalyzes the initial dehydrochlorination of γ-, α-, and δ-HCH isomers. mdpi.com
LinB (Haloalkane Dehalogenase)	Hydrolytic Dechlorination	Involved in the dechlorination of β- and δ-HCH isomers. mdpi.com

| LinD (Reductive Dechlorinase) | Reductive Dechlorination | Plays a role in the anaerobic degradation pathway. mdpi.com |

Theoretical Basis for Isotopic Fractionation in Biogeochemical Cycles of Organochlorines

The study of isotopic fractionation provides a fundamental understanding of the biogeochemical cycling of organochlorines like γ-lindane. agriculturejournals.cznumberanalytics.com Isotopic fractionation is the partitioning of isotopes between two substances or phases due to differences in their physical and chemical properties, which are influenced by their mass. numberanalytics.comucla.edu This phenomenon can be categorized into equilibrium and kinetic fractionation. numberanalytics.com

In the context of γ-lindane, kinetic isotope effects are particularly important. During biodegradation, microorganisms often preferentially metabolize molecules containing the lighter isotope (¹²C) over those with the heavier isotope (¹³C). researchgate.netacs.org This results in the residual, undegraded lindane becoming enriched in ¹³C. The magnitude of this enrichment, known as the isotope fractionation factor (ε), can be quantified and provides a powerful tool for assessing the extent of in-situ biodegradation. nih.govacs.org

The theoretical basis for this fractionation lies in the different vibrational energies of chemical bonds involving ¹²C versus ¹³C. ucla.edu Breaking a C-Cl bond involving the lighter ¹²C requires slightly less energy, leading to a faster reaction rate. By measuring the change in the isotopic ratio (δ¹³C) of γ-lindane in a contaminated environment, scientists can infer the occurrence and extent of biodegradation processes. nih.govacs.org This approach, known as Compound-Specific Isotope Analysis (CSIA), has become an invaluable method for monitoring the natural attenuation of organochlorine pollutants. nih.govacs.org

Table 3: Compound Names Mentioned

Compound Name
γ-Lindane
γ-Lindane-¹³C₆
γ-HCH (gamma-Hexachlorocyclohexane)
α-HCH
β-HCH
δ-HCH
Dichlorodiphenyltrichloroethane (DDT)
Polychlorinated biphenyls (PCBs)
Chlordecone
Hexachlorobenzene
Trichloromethane
Trichloroethene
Chlorobenzene (B131634)
Dichloroacetic acid (DCA)
Tetrachlorocyclohexene (TCCH)
Benzene (B151609)
Toluene
Ethylbenzene
Phenanthrene
Pyrene
Acetochlor
Butachlor
Hydroxyacetochlor
2-methyl-6-ethylaniline
Hydroxybutachlor
2,6-diethylaniline
Pentachlorophenol
Diphosphine
Difluoroglycine
Allylic alcohols
Formate salts
Bicyclo[1.1.1]pentane
Wüstite
Methane
Chloromethane
Cobalamin
Dichloromethane
Phenol
Cresols
Fumarate
Humic acids

Emerging Research Directions and Future Perspectives for γ Lindane 13c6 Studies

Integration of Multi-Omics Technologies (e.g., Metagenomics, Metatranscriptomics) with Stable Isotope Probing

The integration of multi-omics technologies with Stable Isotope Probing (SIP) using γ-Lindane-13C6 is a powerful strategy for understanding the fate of this persistent organic pollutant in the environment. This approach allows researchers to trace the flow of carbon from 13C-labeled lindane into the microbial community, identifying the specific microorganisms actively involved in its degradation. researchgate.netnih.gov

Metagenomics, when combined with SIP, can reveal the genomic potential of the microbial community for lindane degradation. researchgate.net By sequencing the DNA from microorganisms that have assimilated the 13C from this compound, scientists can identify the genes and metabolic pathways responsible for breaking down the contaminant. frontiersin.org This provides a more targeted approach than simply analyzing the entire microbial community, as it focuses on the active players. nih.gov

Metatranscriptomics takes this a step further by analyzing the RNA, showing which genes are actively being expressed by the community in response to the presence of lindane. nih.gov When coupled with this compound SIP, it can pinpoint the specific transcripts from the active degrading populations, offering a real-time view of the functional responses of the microbial community to the contaminant. researchgate.net This can help to understand the regulatory networks and enzymatic activities that are crucial for the biodegradation process. nih.gov

The combination of these "omics" approaches with SIP provides a comprehensive picture of lindane biodegradation, from the identity of the degraders to the specific genes and pathways they utilize. researchgate.netresearchgate.net This detailed understanding is essential for developing and optimizing bioremediation strategies for sites contaminated with lindane and other persistent organic pollutants.

Table 1: Key Enzymes and Genes in Aerobic Lindane Degradation

Enzyme	Gene	Function in Degradation Pathway
Dehydrochlorinase	linA	Initial dehydrochlorination of γ-HCH
Dehalogenase	linB	Dehalogenation of intermediate compounds
Dehydrogenase	linC	Dehydrogenation of intermediate compounds
Reductive dechlorinase	linD	Reductive dechlorination of lindane

This table summarizes key enzymes and their corresponding genes known to be involved in the aerobic degradation of lindane, which can be targeted in multi-omics studies. nih.gov

Nanobiotechnology Applications in Enhanced Remediation and Isotopic Tracer Studies

Nanobiotechnology offers promising avenues for the enhanced remediation of lindane-contaminated environments, with this compound serving as a valuable tool for tracking the efficacy of these innovative approaches. This field combines the unique properties of nanomaterials with biological processes to create more effective and efficient cleanup technologies. researchgate.netepa.gov

One key application involves the use of nanoparticles, such as nanoscale zero-valent iron (nZVI), to directly degrade lindane. researchgate.netepa.gov These nanoparticles have a high surface area-to-volume ratio, which increases their reactivity with contaminants. mdpi.com However, the degradation of lindane by nanomaterials alone may be incomplete, leading to the formation of potentially toxic intermediates. epa.gov This is where the "bio" component of nanobioremediation becomes crucial. By combining nanoparticles with microorganisms known to degrade lindane, a more complete breakdown of the contaminant can be achieved. researchgate.netepa.gov

This compound can be instrumental in these studies. By tracing the 13C label, researchers can follow the degradation pathway of lindane in the presence of various nanomaterials and microbial consortia. This allows for a detailed assessment of the extent of mineralization and helps to identify any recalcitrant intermediates that may form.

Furthermore, nanocarriers can be engineered to deliver essential nutrients or co-substrates to the lindane-degrading microorganisms, enhancing their metabolic activity. Fullerene nanoparticles have also been investigated for their potential to bind with lindane, which could aid in its removal from contaminated systems. researchgate.netnih.gov Isotopic labeling with this compound would enable precise tracking of the contaminant and provide clear evidence of the success of these nanobiotechnology-based remediation strategies.

Table 2: Examples of Nanomaterials in Lindane Remediation

Nanomaterial	Application in Lindane Remediation
Nanoscale Zero-Valent Iron (nZVI)	Direct chemical degradation of lindane. researchgate.netepa.gov
Carbon Nanotubes	Adsorption and potential degradation of lindane. researchgate.net
Metal Oxide Nanoparticles	Used in the detection and degradation of pesticides. researchgate.net
Fullerene Nanoparticles	Potential for binding and remediation of lindane. researchgate.netnih.gov

This table provides examples of different types of nanomaterials that have been explored for their potential use in the remediation of lindane contamination.

Development and Application of Advanced Isotopic Tracer Technologies Beyond Carbon-13

While this compound is a powerful tool, the development and application of advanced isotopic tracer technologies using isotopes other than carbon-13 can provide even deeper insights into the environmental fate of lindane. Multi-element isotope analysis, for instance, can offer a more comprehensive understanding of the degradation processes and transport mechanisms.

The use of deuterium (B1214612) (²H) labeled lindane, in conjunction with this compound, could allow for the simultaneous tracking of different parts of the molecule during degradation. This dual-labeling approach can help to elucidate complex reaction mechanisms and differentiate between various degradation pathways.

Furthermore, the analysis of the isotopic composition of other elements within the lindane molecule, such as chlorine (³⁷Cl/³⁵Cl), can provide additional information. Isotopic fractionation of chlorine can occur during microbial degradation, and measuring these changes can serve as an indicator of in-situ bioremediation.

Advanced analytical techniques, such as tandem mass spectrometry, are crucial for the precise measurement of these isotopic ratios in complex environmental samples. nih.gov The development of new algorithms and models to interpret these multi-isotope datasets will also be essential for extracting meaningful information about the fate of lindane in the environment. nih.gov

Global Monitoring and Source Apportionment Using Isotopic Signatures in Environmental Research

The isotopic signature of lindane, including its carbon-13 composition, can be a powerful tool for global monitoring and source apportionment. researchgate.net Technical-grade hexachlorocyclohexane (B11772) (HCH), from which lindane is derived, is a mixture of several isomers, and the isotopic composition of the γ-isomer can vary depending on the manufacturing process and the source materials used. researchgate.net

By analyzing the δ¹³C values of lindane found in various environmental compartments, such as air, water, soil, and biota, it may be possible to trace the contaminant back to its origin. researchgate.net This is particularly important given the long-range atmospheric transport of lindane, which has led to its detection in remote regions like the Arctic, far from its points of use. pops.int

For example, different production batches of lindane may have slightly different ¹³C/¹²C ratios. If these differences are significant enough, they can be used as a fingerprint to identify the source of contamination. This information is invaluable for understanding the global distribution of lindane and for identifying ongoing sources of pollution, which is critical for the effective implementation of international agreements like the Stockholm Convention on Persistent Organic Pollutants. researchgate.net

The ratio of different HCH isomers, such as the α-HCH/γ-HCH ratio, is also used to distinguish between the use of technical HCH and pure lindane. researchgate.net Combining this with carbon isotope analysis of γ-lindane can provide a more robust method for source apportionment. researchgate.net

Policy and Regulatory Implications for Legacy Contamination Remediation Research and Management

The research conducted using this compound has significant policy and regulatory implications for the management of legacy contamination. The production of lindane was highly inefficient, generating 6 to 10 tonnes of other HCH isomers for every tonne of lindane produced. europa.eu This has resulted in massive stockpiles of hazardous waste worldwide. researchgate.net

Studies utilizing this compound to investigate the efficacy of different remediation technologies can provide the scientific evidence needed to inform policy decisions on the best approaches for cleaning up these contaminated sites. researchgate.netepa.gov For instance, demonstrating the effectiveness of nanobioremediation or enhanced bioremediation through multi-omics analysis can encourage the adoption of these innovative technologies over more traditional and potentially less sustainable methods. researchgate.netresearchgate.net

Furthermore, the ability to trace the fate of lindane in the environment using isotopic tracers can help in setting realistic and achievable cleanup targets. researchgate.net It can also be used to monitor the long-term effectiveness of remediation efforts and to ensure that the contamination is not simply being transferred from one environmental compartment to another. europa.eu

The global nature of lindane contamination necessitates international cooperation. researchgate.net Research findings from studies using this compound can contribute to the scientific basis for international agreements and action plans aimed at addressing the legacy of this and other persistent organic pollutants. This includes supporting the objectives of the Stockholm Convention to eliminate or restrict the production and use of such chemicals. frontiersin.org

Q & A

Q. How to conduct a systematic review on γ-Lindane-¹³C₆ toxicity using primary sources?

• Answer : Search PubMed, Web of Science, and Google Scholar with keywords: "γ-Lindane-¹³C₆," "isotope tracing," "ecotoxicology." Filter for peer-reviewed studies post-2010. Use PRISMA guidelines for transparency and cite original data sources (avoid secondary summaries) .

Q. What ethical considerations apply to γ-Lindane-¹³C₆ field studies?

• Answer : Obtain permits for environmental sampling. Minimize chemical release via contained experimental setups. Disclose conflicts of interest (e.g., funding from pesticide manufacturers) .